Cas no 1064721-11-4 (4-bromo-1H-1,2,3-benzotriazole)

• Product Name: 4-bromo-1H-1,2,3-benzotriazole
• CAS No: 1064721-11-4
• MF: C₆H₄BrN₃
• MW: 198.020059585571
• MDL: MFCD11226749
• CID: 1024471
• PubChem ID: 21707869
• Update Time: 2025-04-20

4-bromo-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-1H-benzo[d][1,2,3]triazole
• 7-?bromo-1H-?Benzotriazole
• 4-bromo-2H-benzotriazole
• 7-Bromo-1H-benzotriazole
• 4-BroMo-1H-benzotriazole
• 4-broMo-1H-benzo[d][1,2,3]triazole
• 4-Bromo-2H-benzo[d][1,2,3]triazole
• 1H-Benzotriazole, 7-bromo-
• bromo-diazaindole
• bromobenzotriazole
• 4-bromobenzotriazole
• DNJANJSHTMOQOV-UHFFFAOYSA-N
• 7-Bromo-1H-1,2,3-benzotriazole
• FCH890263
• AB76773
• AM85403
• 4-bromo-1H-1,2,3-benzotriazole
• DTXSID60617193
• SCHEMBL3392357
• 2058157-38-1
• F13934
• SCHEMBL20479331
• 7-bromanyl-1~{H}-benzotriazole
• AKOS006323513
• AS-47494
• MFCD31640987
• Z1198320503
• 1064721-11-4
• EN300-137659
• D80247
• SCHEMBL1672867
• MFCD11226749
• DA-35910
• CS-0108728
• SY020832

• MDL： MFCD11226749
• Inchi： 1S/C6H4BrN3/c7-4-2-1-3-5-6(4)9-10-8-5/h1-3H,(H,8,9,10)
• InChI Key： DNJANJSHTMOQOV-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C1=NNN=2

Computed Properties

• Exact Mass: 196.95900
• Monoisotopic Mass: 196.95886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6
• XLogP3: 1.7

Experimental Properties

• PSA: 41.57000
• LogP: 1.72040